Cas no 92992-85-3 (2-Bromo-3,5-dimethylpyridine)

2-Bromo-3,5-dimethylpyridine structure

Product Name:2-Bromo-3,5-dimethylpyridine

CAS No:92992-85-3

MF:C₇H₈BrN

MW:186.049120903015

MDL:MFCD00234308

CID:830432

PubChem ID:11137833

Update Time:2024-10-26

2-Bromo-3,5-dimethylpyridine Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-3,5-dimethylpyridine
- 2-bromanyl-3,5-dimethyl-pyridine
- 2-Bromo-3,5-lutidine
- 3,5-Dimethyl-2-bromopyridine
- Pyridine, 2-bromo-3,5-dimethyl-
- PubChem16831
- JHGGKVFEGBEWQR-UHFFFAOYSA-N
- AB05204
- TRA0084049
- LS20029
- BC004156
- SY018892
- AB0028013
- ST24040070
- W9941
- A84441
- 2-Bromo-3,5-dimethylpyridine (ACI)
- EN300-206188
- J-400245
- AKOS016001365
- AC-907/25004664
- MFCD00234308
- AC-25803
- SS-4547
- AC1542
- CS-W021597
- 92992-85-3
- DTXSID90456557
- SCHEMBL2489172
- DB-079449
- MDL： MFCD00234308
- Inchi： 1S/C7H8BrN/c1-5-3-6(2)7(8)9-4-5/h3-4H,1-2H3
- InChI Key： JHGGKVFEGBEWQR-UHFFFAOYSA-N
- SMILES： BrC1C(C)=CC(C)=CN=1

Computed Properties

Exact Mass: 184.98400
Monoisotopic Mass: 184.98401g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 94.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12.9
XLogP3: 2.6

Experimental Properties

Density: 1.415
Boiling Point: 242 ºC
Flash Point: 100 ºC
PSA: 12.89000
LogP: 2.46090

2-Bromo-3,5-dimethylpyridine Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Bromo-3,5-dimethylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023022782-10g	2-Bromo-3,5-dimethylpyridine	92992-85-3	97%	10g	$198.65	2023-08-31
Alichem	A023022782-25g	2-Bromo-3,5-dimethylpyridine	92992-85-3	97%	25g	$368.40	2023-08-31
Apollo Scientific	OR18610-1g	2-Bromo-3,5-dimethylpyridine	92992-85-3		1g	£22.00	2023-09-02
Apollo Scientific	OR18610-5g	2-Bromo-3,5-dimethylpyridine	92992-85-3		5g	£56.00	2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BV621-20g	2-Bromo-3,5-dimethylpyridine	92992-85-3	97%	20g	993.0CNY	2021-08-04
TRC	B691748-100mg	2-Bromo-3,5-dimethylpyridine	92992-85-3		100mg	$ 64.00	2023-04-18
TRC	B691748-250mg	2-Bromo-3,5-dimethylpyridine	92992-85-3		250mg	$ 75.00	2023-04-18
TRC	B691748-500mg	2-Bromo-3,5-dimethylpyridine	92992-85-3		500mg	$ 87.00	2023-04-18
TRC	B691748-1g	2-Bromo-3,5-dimethylpyridine	92992-85-3		1g	$ 98.00	2023-04-18
Matrix Scientific	087886-500mg	2-Bromo-3,5-dimethylpyridine, >97%	92992-85-3	>97%	500mg	$133.00	2023-09-08

2-Bromo-3,5-dimethylpyridine Production Method

Production Method 1

591-22-0

92992-85-3

Reaction Conditions

1.1 Reagents: Diisopropylamine , Butyllithium Solvents: Diethyl ether ; -10 °C
1.2 Reagents: Boron trifluoride etherate Solvents: Diethyl ether ; 10 min, 0 °C
1.3 Solvents: Diethyl ether ; 10 min, -78 °C; 15 min, -78 °C
1.4 Reagents: Bromine ; -78 °C; -78 °C → rt
1.5 Reagents: Water Solvents: Water

Reference

: Complex-Induced Proximity Effect in the Regioselective Lithiation of Pyridine Derivatives

Dhau, Jaspreet S.; Singh, Amritpal; Kasetti, Yoganjaneyulu; Bharatam, P. V., European Journal of Organic Chemistry, 2012, 2012(9), 1746-1752

Production Method 2

591-22-0

92992-85-3

Reaction Conditions

1.1 Reagents: 2-(Dimethylamino)ethanol , Butyllithium Solvents: Hexane
1.2 Solvents: Hexane

Reference

: Ring selective lithiation of 3,5-lutidine. A new route to heterocyclic building blocks

Gros, Philippe; Viney, Cedric; Fort, Yves, Synlett, 2002, (4), 628-630

Production Method 3

41995-30-6

92992-85-3

Reaction Conditions

1.1 Reagents: Sodium nitrite , Bromine , Hydrogen bromide Solvents: Water

Reference

: Novel palladium catalzed phosphination using triarylphosphines: Synthesis of atropisometric P,N ligands and their application in asymmetric hydroboration

Kwong, Fuk Yee, 2000, , ,

Production Method 4

591-22-0

92992-85-3

Reaction Conditions

1.1 Reagents: 2-(Dimethylamino)ethanol , Butyllithium Solvents: Hexane ; 15 min, 0 °C; 0 °C; 1 h, 0 °C
1.2 Reagents: Carbon tetrabromide Solvents: Hexane ; -78 °C; 0.5 h, -78 °C

Reference

: Preparation of imidazopyridylmethyl substituted piperidine derivatives useful as therapeutic orexin antagonists

, World Intellectual Property Organization, , ,

Production Method 5

591-22-0

92992-85-3

117846-58-9

Reaction Conditions

1.1 Reagents: Sulfur trioxide , Sulfuric acid , Bromine

Reference

: The bromination of lutidines

Dunn, Allan D.; Guillermic, Sandrine, Zeitschrift fuer Chemie, 1988, 28(2), 59-60

2-Bromo-3,5-dimethylpyridine Raw materials

2-Bromo-3,5-dimethylpyridine Preparation Products

2-Bromo-3,5-dimethylpyridine Related Literature

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Cas no 92992-85-3 (2-Bromo-3,5-dimethylpyridine)

2-Bromo-3,5-dimethylpyridine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-Bromo-3,5-dimethylpyridine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2-Bromo-3,5-dimethylpyridine Pricemore >>

2-Bromo-3,5-dimethylpyridine Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

2-Bromo-3,5-dimethylpyridine Raw materials

2-Bromo-3,5-dimethylpyridine Preparation Products

2-Bromo-3,5-dimethylpyridine Related Literature

92992-85-3 (2-Bromo-3,5-dimethylpyridine) Related Products